Cas no 436088-89-0 (3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid)

• Product Name: 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid
• CAS No: 436088-89-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD03274476
• CID: 929075
• PubChem ID: 808765
• Update Time: 2025-08-03

3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-((pyridin-3-ylmethyl)amino)benzoic acid
• 3-amino-4-(pyridin-3-ylmethylamino)benzoic acid
• 3-amino-4-[(3-pyridinylmethyl)amino]benzoic acid
• 3-AMINO-4-[(PYRIDIN-3-YLMETHYL)-AMINO]-BENZOIC ACID
• 3-amino-4-[(pyridin-3-ylmethyl)amino]benzoic acid(SALTDATA: FREE)
• AKOS000301784
• Oprea1_846632
• DB-029148
• CHEMBL242279
• Oprea1_563908
• 3-azanyl-4-(pyridin-3-ylmethylamino)benzoic acid
• 3-amino-4-[(pyridin-3-ylmethyl)amino]benzoic acid
• DTXSID60355609
• 3-Amino-4-{[(pyridin-3-yl)methyl]amino}benzoic acid
• S1J
• BS-37954
• 436088-89-0
• MFCD03274476
• 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid

• MDL： MFCD03274476
• Inchi： 1S/C13H13N3O2/c14-11-6-10(13(17)18)3-4-12(11)16-8-9-2-1-5-15-7-9/h1-7,16H,8,14H2,(H,17,18)
• InChI Key： MHWWFBSFFVDUPF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 243.10100
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.24000
• LogP: 2.62830

3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid

Comprehensive Overview of 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid (CAS No. 436088-89-0)

3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid (CAS No. 436088-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, combines a benzoic acid core with pyridine and amino functional groups, making it a versatile intermediate in drug discovery and development. Its unique structure enables it to participate in various chemical reactions, facilitating the synthesis of more complex molecules.

The molecular formula of 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid is C13H13N3O2, with a molecular weight of 243.26 g/mol. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and bioconjugates. The presence of both amino and carboxylic acid groups allows for further functionalization, making it valuable in medicinal chemistry. Recent studies have explored its role in targeting specific enzymes and receptors, which is a hot topic in the field of precision medicine.

One of the key advantages of 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid is its compatibility with modern synthetic techniques, such as click chemistry and peptide coupling. These methods are widely used in the development of novel therapeutics, particularly in oncology and infectious disease research. The compound's stability under physiological conditions further enhances its utility in drug formulation and delivery systems.

In addition to its pharmaceutical applications, 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid is also being investigated for its potential in biomaterials and diagnostic agents. For instance, its fluorescent properties could be leveraged in imaging technologies, a growing area of interest in medical diagnostics. Researchers are also exploring its use in enzyme-linked assays, where its structural features may improve sensitivity and specificity.

The market for 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid is expected to grow as demand for custom synthesis and high-purity intermediates increases. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to support their R&D efforts. Quality control and scalability are critical factors, as consistency in purity and yield can significantly impact downstream applications.

From an environmental and safety perspective, 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid is generally considered stable under standard laboratory conditions. However, proper handling and storage are essential to maintain its integrity. Researchers should follow standard protocols for working with organic compounds, including the use of personal protective equipment (PPE) and adequate ventilation.

In summary, 3-Amino-4-(pyridin-3-ylmethyl)aminobenzoic Acid (CAS No. 436088-89-0) is a promising compound with diverse applications in drug discovery, diagnostics, and materials science. Its unique chemical properties and compatibility with advanced synthetic methods make it a valuable tool for researchers. As the field of targeted therapy continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.